Cas no 128241-03-2 (Butanoic acid,2,2-dimethyl-,1,2,3,7,8,8a-hexahydro-3-(hydroxymethyl)-7-methyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenylester, [1S-[1a,3a,7a,8b(2S*,4S*),8ab]]-(9CI))

• Product name: Butanoic acid,2,2-dimethyl-,1,2,3,7,8,8a-hexahydro-3-(hydroxymethyl)-7-methyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenylester, [1S-[1a,3a,7a,8b(2S*,4S*),8ab]]-(9CI)
• CAS No: 128241-03-2
• MF: C₂₅H₃₈O₆
• MW: 434.565628528595
• CID: 136917
• PubChem ID: 14373163

Butanoic acid,2,2-dimethyl-,1,2,3,7,8,8a-hexahydro-3-(hydroxymethyl)-7-methyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenylester, [1S-[1a,3a,7a,8b(2S*,4S*),8ab]]-(9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,2-dimethyl-,1,2,3,7,8,8a-hexahydro-3-(hydroxymethyl)-7-methyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenylester, [1S-[1a,3a,7a,8b(2S*,4S*),8ab]]-(9CI)
• 6'-HYDROXYMETHYL SIMVASTATIN
• [1S-[1a,3a,7a,8b(2S*,4S*),8ab]]-1,2,3,7,8,8a-hexahydro-3-(hydroxymethyl)-7-methyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-py
• [1S-[1a,3a,7a,8b(2S*,4S*),8ab]]-1,2,3,7,8,8a-hexahydro-3-(hydroxymethyl)-7-methyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl ester 2,2-dimethyl-butanoic Acid
• 2,2-Dimethylbutanoic Acid [1S-[1a,3a,7a,8(2S*,4S*),8a]]-1,2,3,7,8,8a-hexahydro-3-(hydroxymethyl)-7-methyl-8-[2-(tetrahydro-4-hydroxy-
• 2,2-Dimethylbutanoic Acid [1S-[1a,3a,7a,8(2S*,4S*),8a]]-1,2,3,7,8,8a-hexahydro-3-(hydroxymethyl)-7-methyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl Ester
• (1R,3R,7S,8S)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3-(hydroxymethyl)-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate
• [(1S,3R,7S,8S,8aR)-3-(hydroxymethyl)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate
• SCHEMBL8013553
• 128241-03-2
• Butanoic acid, 2,2-dimethyl-, 1,2,3,7,8,8a-hexahydro-3-(hydroxymethyl)-7-methyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl ester, [1S-[1alpha,3alpha,7alpha,8beta(2S*,4S*),8abeta]]- (9CI)
• 114883-29-3
• J-005577
• CHEMBL3544664

• Inchi： InChI=1S/C25H38O6/c1-5-25(3,4)24(29)31-21-11-16(14-26)10-17-7-6-15(2)20(23(17)21)9-8-19-12-18(27)13-22(28)30-19/h6-7,10,15-16,18-21,23,26-27H,5,8-9,11-14H2,1-4H3/t15-,16-,18+,19+,20-,21-,23-/m0/s1
• InChI Key： ATPFRGQBOVFFQM-HGQWONQESA-N
• SMILES： OC[C@H]1C=C2[C@@H]([C@H]([C@H](C=C2)C)CC[C@@H]2C[C@@H](O)CC(=O)O2)[C@@H](OC(C(CC)(C)C)=O)C1

Computed Properties

• Exact Mass: 434.26683893g/mol
• Monoisotopic Mass: 434.26683893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 608.5°C at 760 mmHg
• Flash Point: 200.9°C
• Refractive Index: 1.543
• PSA: 93.06000
• LogP: 3.55800